Cas no 54649-04-6 (4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione)
54649-04-6 structure
Product Name:4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
CAS No:54649-04-6
MF:C18H15BrN4S
MW:399.307501077652
CID:1593403
PubChem ID:3041671
Update Time:2025-04-21
4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
- 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione
- 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-
- AC1MIBP0
- CTK5A2073
- AG-F-90333
- LS-156169
- 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-; AC1MIBP0; CTK5A2073; AG-F-90333; LS-156169;
- 54649-04-6
- DTXSID40203098
-
- Inchi: 1S/C18H15BrN4S/c1-11-15(14-4-2-3-5-16(14)20-11)10-17-21-22-18(24)23(17)13-8-6-12(19)7-9-13/h2-9,20H,10H2,1H3,(H,22,24)
- InChI Key: XWROEPWYPUSRKR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C(NN=C1CC1=C(C)NC2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 398.02025
- Monoisotopic Mass: 398.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 75.5Ų
Experimental Properties
- Density: 1.57
- Boiling Point: 561.7°C at 760 mmHg
- Flash Point: 293.5°C
- Refractive Index: 1.748
- PSA: 43.42
4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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